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Compound of Interest

Compound Name: Methiocarb sulfone-d3

Cat. No.: B15140546 Get Quote

For researchers, scientists, and professionals in drug development, the procurement of high-

purity, reliable analytical standards is a critical cornerstone of accurate and reproducible

experimental results. This guide provides an in-depth overview of the commercial suppliers of

Methiocarb sulfone-d3, a deuterated analog of Methiocarb sulfone, often utilized as an

internal standard in quantitative mass spectrometry-based analyses.

Commercial Supplier Overview
Methiocarb sulfone-d3 is a specialized chemical and is available from a select number of

suppliers who focus on stable isotope-labeled compounds and analytical standards. The

following table summarizes the product offerings from key commercial vendors.
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Supplier Product Name Catalog Number
Additional
Information

Pharmaffiliates
Methiocarb-d3

Sulfone
PA STI 059020

Applications include

use as a pesticide for

crop protection.

Storage is

recommended at 2-

8°C.[1]

LGC Standards
Methiocarb-d3

Sulfone
---

Provided for

environmental testing

applications.[2]

WITEGA Laboratorien Methiocarb-D3 ---
Further details on their

website.

Note: Availability and product specifications are subject to change. It is recommended to

consult the supplier's website for the most current information.

Physicochemical Properties of Methiocarb Sulfone
Understanding the properties of the non-deuterated compound is essential for its application.

Property Value Source

Molecular Formula C₁₁H₁₅NO₄S [3]

Molecular Weight 257.31 g/mol [3]

CAS Number 2179-25-1 [3]

Storage Temperature 2-8°C

Experimental Workflow for Procurement and Use
The process of acquiring and utilizing a Methiocarb sulfone-d3 analytical standard in a

research setting follows a structured workflow to ensure quality and proper application.
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Procurement and Use Workflow for Analytical Standards
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Detailed Experimental Protocols
While specific experimental protocols for Methiocarb sulfone-d3 are often application-

dependent and developed in-house, general methodologies for the use of deuterated internal

standards in LC-MS/MS analysis are well-established. Below is a foundational protocol.

Objective: To accurately quantify a target analyte in a complex matrix using Methiocarb
sulfone-d3 as an internal standard.

Materials:

Methiocarb sulfone-d3 analytical standard

Target analyte analytical standard

LC-MS/MS grade solvents (e.g., acetonitrile, methanol, water with formic acid)

Volumetric flasks and pipettes

Analytical balance

LC-MS/MS system

Methodology:

Preparation of Stock Solutions:

Accurately weigh a known amount of the Methiocarb sulfone-d3 standard and dissolve it

in a suitable solvent (e.g., acetonitrile) to prepare a stock solution of a specific

concentration (e.g., 1 mg/mL).

Similarly, prepare a stock solution of the non-deuterated target analyte.

Preparation of Calibration Standards:

Perform serial dilutions of the target analyte stock solution to create a series of calibration

standards at different concentrations.
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Spike a constant, known concentration of the Methiocarb sulfone-d3 internal standard

stock solution into each calibration standard.

Sample Preparation:

To the unknown sample, add the same constant, known concentration of the Methiocarb
sulfone-d3 internal standard.

Perform any necessary sample extraction or clean-up procedures (e.g., solid-phase

extraction, protein precipitation).

LC-MS/MS Analysis:

Develop a suitable LC method for the chromatographic separation of the target analyte

and the internal standard.

Optimize MS/MS parameters for both the target analyte and Methiocarb sulfone-d3,

including precursor and product ions, collision energy, and other relevant settings.

Inject the prepared calibration standards and samples onto the LC-MS/MS system.

Data Analysis:

Generate a calibration curve by plotting the ratio of the peak area of the target analyte to

the peak area of the internal standard against the concentration of the target analyte for

the calibration standards.

Determine the concentration of the target analyte in the unknown sample by calculating its

peak area ratio to the internal standard and interpolating from the calibration curve.

Signaling Pathways and Logical Relationships
The primary analytical utility of Methiocarb sulfone-d3 lies in its role as an internal standard to

control for variability in sample preparation and instrument response. The logical relationship in

a typical quantitative analysis is depicted below.
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Sample Processing LC-MS/MS Analysis Quantification
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Logical Flow of Internal Standard-Based Quantification

By adhering to these guidelines and sourcing high-quality analytical standards, researchers

can significantly enhance the accuracy and reliability of their quantitative studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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